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Executive Summary
Recombinant Streptavidin-NC (Natural Core) represents the thermodynamically stable,

proteolytic core of the full-length Streptomyces avidinii precursor. Unlike the full-length protein

(159 residues), which aggregates and binds biotin with lower affinity, the NC variant (residues

13–139) forms a robust homotetramer with optimal biotin-binding kinetics.[1] This guide details

the sequence architecture, mass spectrometric validation, and refolding protocols required to

ensure the structural integrity of Streptavidin-NC for drug delivery and diagnostic applications.

Sequence Architecture: The "NC" Truncation
The designation "NC" refers to the removal of the N-terminal and C-terminal regions. This

truncation is not merely cosmetic; it is a functional requirement for the formation of the deep

biotin-binding pocket.
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The full-length gene (stvc) encodes a precursor that is proteolytically processed. In

recombinant production (E. coli), this processing must be engineered into the plasmid or

achieved via post-translational enzymatic treatment.

Feature
Full-Length
Streptavidin

Core Streptavidin
(NC)

Functional Impact

Residue Span 1–159 (Mature) ~13–139
Core removes steric

hindrance.[1][2]

Molecular Weight ~16.5 kDa (Monomer) ~13.3 kDa (Monomer)
Core has higher

solubility.

Biotin Affinity (

)
M M

Critical: Termini

removal allows loop

closure.

Aggregation
High (Hydrophobic

termini)
Low (Stable Tetramer)

NC is preferred for

IVD/Pharma.

The Core Sequence (Residues 13–139)
The canonical amino acid sequence for Streptavidin-NC (monomer) is provided below. Note the

critical Trp120 (W120), which is essential for biotin binding.

Sequence (127 AA): EAGITGTWYN QLGSTFIVTA GADGALTGTY ESAVGNAESR

YVLTGRYDSA PATDGSGTAL GWTVAWKNNY RNAHSATTWS GQYVGGAEAR INTQWLLTSG

TTEANAWKST LVGHDTFTKV KPSAAS

Key Structural Motifs:

-Barrel: Residues form an 8-stranded antiparallel

-barrel.[1]
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Binding Loop (45–52): A flexible loop (ESRYVLTG) that acts as a "lid," locking biotin into the

binding pocket upon complexation. In full-length streptavidin, the N-terminus interferes with

this loop's closure.

Trp120 (W120): A residue from an adjacent subunit that contributes to the biotin-binding site,

stabilizing the tetrameric interface.[1][3]

Analytical Workflow: Sequence Validation
Ensuring the fidelity of the "NC" boundaries is critical, as "ragged ends" (e.g., 14–139 or 13–

138) can alter off-rates.

Intact Mass Analysis (LC-MS)
Intact mass spectrometry is the gold standard for verifying the N/C-terminal boundaries.

Method: Reverse-phase LC (C4 column) coupled to ESI-TOF MS.

Target Mass: Calculate theoretical mass based on the specific construct (e.g., ~13,271 Da

for 13–139).

Acceptance Criteria: Major peak must be within ±1 Da of theoretical mass. Minor peaks

(<5%) corresponding to -1 or +1 amino acid are common but should be minimized.

Peptide Mapping (Trypsin Digest)
To confirm internal sequence fidelity and disulfide status (though Streptavidin lacks internal

disulfides, it may form aberrant intermolecular bonds if misfolded).

Digestion: Trypsin (cleaves at K/R).

Coverage: >95% sequence coverage required.

Focus: Verify the N-terminal peptide

EAGITGTWYNQLGSTFIVTAGADGALTGTYESAVGNAESR (Mass ~4167 Da) to confirm the

start at Glu13.

Biotin-Binding Activity (HABA Assay)
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The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay measures the displacement of a

weak dye by biotin.

Protocol: Incubate Streptavidin-NC with HABA (

high). Add Biotin.[1][3][4][5][6][7][8] Measure decrease in

.

Stoichiometry: Should approach 4.0 biotin molecules per tetramer. <3.5 indicates misfolded

protein or blocked sites.

Production & Refolding Protocol
Recombinant Streptavidin-NC is typically expressed as insoluble inclusion bodies (IBs) in E.

coli due to its toxicity to the host cell. High-yield production requires a rigorous refolding

process.

Causal Logic of Refolding
Why Inclusion Bodies? Streptavidin is lethal to E. coli if soluble (biotin sequestration). IBs

protect the host.

Why Core Refolding? The "NC" core refolds more efficiently than full-length because the

hydrophobic termini that drive aggregation are absent.

Workflow Visualization
The following diagram outlines the critical path from Inclusion Body to Active Tetramer.
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Figure 1: Step-by-step refolding workflow for Recombinant Streptavidin-NC. Note the critical

transition from monomeric random coil to functional tetramer driven by the removal of

chaotropic agents (GuHCl).

Structural Topology & Interaction Logic
The stability of Streptavidin-NC is derived from its quaternary structure. The tetramer can be

viewed as a "dimer of dimers."[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1558830/docs?utm_src=pdf-body-img#recombinant-streptavidin-nc-amino-acid-sequence-analysis-structural-integrity
https://www.benchchem.com/product/b1558830/docs?utm_src=pdf-body#recombinant-streptavidin-nc-amino-acid-sequence-analysis-structural-integrity
https://en.wikipedia.org/wiki/Streptavidin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1558830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetramerization Logic
Level 1 (Monomer):

-barrel formation.[1][3][8]

Level 2 (Dimer): Two monomers associate antiparallelly via the

-barrel surface.

Level 3 (Tetramer): Two dimers associate. Crucially, the biotin-binding site is formed at this

interface. Trp120 from Subunit A reaches into the pocket of Subunit B (and vice versa).

Subunit A
(Core 13-139)

Subunit B
(Core 13-139)

Primary Dimer Interface
(High Affinity)

Subunit C
(Core 13-139)

Tetramer Interface
(Weaker)

Biotin Ligand
Binding Pocket

Subunit D
(Core 13-139)Tetramer Interface

W120 Contribution

Primary Dimer Interface

Click to download full resolution via product page

Figure 2: Topological map of the Streptavidin-NC tetramer. The red arrow highlights the

obligatory contribution of Trp120 from a neighboring subunit to the active site, explaining why

monomers bind biotin weakly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1558830?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1558830?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

